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Introduction

Carboplatin is a second-generation platinum-containing anti-cancer drug used in the treatment
of various malignancies, including ovarian, lung, and head and neck cancers.[1] Accurate
guantification of carboplatin in pharmaceutical formulations is crucial for ensuring dosage
accuracy, stability, and overall product quality. This application note provides detailed protocols
for the quantitative analysis of carboplatin in pharmaceutical dosage forms using High-
Performance Liquid Chromatography (HPLC) with UV detection and UV-Visible
Spectrophotometry. These methods are widely used in quality control laboratories for routine
analysis.[2][3]

Methods for Quantification

Two primary methods for the quantification of carboplatin are detailed below:

o High-Performance Liquid Chromatography (HPLC) with UV Detection: A stability-indicating
method that can separate carboplatin from its degradation products, making it suitable for
both assay and stability studies.[4][5]
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o UV-Visible Spectrophotometry: A simpler and more economical method suitable for the
routine quality control analysis of carboplatin in bulk and pharmaceutical formulations.[1][2]

Method 1: High-Performance Liquid
Chromatography (HPLC) with UV Detection

This reverse-phase HPLC (RP-HPLC) method provides a sensitive and specific assay for
carboplatin.[4]

Experimental Protocol

1. Instrumentation and Chromatographic Conditions:
e HPLC System: An isocratic HPLC system with a UV detector.
e Column: Inertsil amino, 250 mm x 4.6 mm i.d., 5 pm particle size.[4]

» Mobile Phase: A mixture of acetonitrile and water.[4] The exact ratio should be optimized to
achieve a suitable retention time and peak shape. A common starting point is a 50:50 (v/v)
mixture.

e Flow Rate: 2.0 mL/min.[4]

o Detection Wavelength: 230 nm.[4][6]
* Injection Volume: 20 pL.[4]

e Column Temperature: Ambient.[4]

2. Reagent and Sample Preparation:

» Reagents: Acetonitrile (HPLC grade), Water (HPLC grade), Carboplatin reference standard.
[4]

o Standard Stock Solution (1 mg/mL): Accurately weigh about 50 mg of carboplatin reference
standard and transfer it to a 50 mL volumetric flask. Add approximately 25 mL of water and
sonicate for 5 minutes to dissolve. Make up the volume to the mark with water.[4]
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Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with water to achieve concentrations within the expected linear range (e.g.,
10-150 pg/mL).

Sample Solution (from injection): For a carboplatin injection with a concentration of 10
mg/mL, accurately pipette 5 mL of the injection into a 50 mL volumetric flask. Add 25 mL of
water, mix well, and then make up the volume to the mark with water to get a final
concentration of 1 mg/mL.[4] Further dilutions may be necessary to bring the concentration
within the calibration range.

Blank Solution: Use water as the blank.[4]
. Analysis Procedure:
Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
Inject the blank solution to ensure no interfering peaks are present.
Inject the working standard solutions in triplicate to establish a calibration curve.
Inject the sample solution in triplicate.
Record the peak area responses for all injections.
. Data Analysis:

Construct a calibration curve by plotting the mean peak area of the standard solutions
against their corresponding concentrations.

Perform a linear regression analysis to obtain the equation of the line (y = mx + ¢) and the
correlation coefficient (R2). An R2 value > 0.999 is generally considered acceptable.[7]

Calculate the concentration of carboplatin in the sample solution using the regression
equation.

Determine the final amount of carboplatin in the pharmaceutical formulation, accounting for
any dilution factors.
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Quantitative Data Summary

The following table summarizes the validation parameters for a typical HPLC method for

carboplatin quantification.

Parameter

Result

Linearity Range

0.1 - 1.5 mg/mL[7]

Correlation Coefficient (R?)

> 0.999[7][8]

Accuracy (% Recovery)

98.03 - 101.37%7]

Precision (%RSD)

< 2%[9]

Limit of Detection (LOD)

0.69 pg/mLJ[8]

Limit of Quantification (LOQ)

2.1 pg/mL[8]

Experimental Workflow: HPLC Analysis
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Caption: Workflow for the quantification of carboplatin using RP-HPLC.

Method 2: UV-Visible Spectrophotometry

This method is based on the measurement of the absorbance of carboplatin at its wavelength

of maximum absorption (Amax).[2]

Experimental Protocol

1. Instrumentation:

o Spectrophotometer: A double beam UV-Visible spectrophotometer with a pair of 10 mm

matched quartz cells.[2]
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. Reagent and Sample Preparation:
Reagents: Distilled water, Carboplatin reference standard.[2]

Standard Stock Solution (1000 pg/mL): Accurately weigh 10 mg of carboplatin and dissolve it
in a 10 mL volumetric flask with distilled water.[2]

Working Standard Solution (100 pg/mL): Pipette 1 mL of the stock solution into a 10 mL
volumetric flask and make up the volume with distilled water.[2]

Calibration Standards: Prepare a series of calibration standards in the range of 20-180
ng/mL by appropriate dilutions of the working standard solution with distilled water.[2]

Sample Solution: Prepare a sample solution from the pharmaceutical formulation to have a
final concentration within the calibration range using distilled water as the diluent.

. Analysis Procedure:

Scan the working standard solution (e.g., 10 pg/mL) from 200-400 nm to determine the
wavelength of maximum absorbance (Amax). The Amax for carboplatin is typically around
230 nm.[2]

Set the spectrophotometer to the determined Amax.

Use distilled water as the blank to zero the instrument.

Measure the absorbance of each calibration standard and the sample solution.
. Data Analysis:

Construct a calibration curve by plotting the absorbance of the standard solutions against
their concentrations.

Perform a linear regression analysis to obtain the equation of the line and the correlation
coefficient (R?).

Calculate the concentration of carboplatin in the sample solution using the regression
equation.
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o Determine the final amount of carboplatin in the pharmaceutical formulation, accounting for
any dilution factors.

Quantitative Data Summary

The following table summarizes the validation parameters for a typical UV spectrophotometric
method for carboplatin quantification.

e Result (Method A: 0.1N Result (Method B: Acetate
HCI) Buffer pH 4.5)

Amax 230 nm 230 nm[2]

Linearity Range 20 - 180 pg/mL[2] 20 - 180 pg/mL[2]

Correlation Coefficient (R2) > 0.999 > 0.999[1]

Accuracy (% Recovery) 99.2 - 99.6%[2] 99.4 - 100.6%[2]

Limit of Detection (LOD) 3.3 pg/mL[2] 3.3 pg/mL[2]

Limit of Quantification (LOQ) 10 pg/mL[2] 10 pg/mL[2]

Experimental Workflow: UV-Vis Spectrophotometry
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Caption: Workflow for carboplatin quantification by UV-Vis Spectrophotometry.

Conclusion

Both the HPLC-UV and UV-Visible Spectrophotometry methods are suitable for the
guantification of carboplatin in pharmaceutical formulations. The choice of method depends on
the specific requirements of the analysis. The HPLC method is preferred for stability studies
due to its ability to separate the parent drug from degradation products.[4][5] The UV
spectrophotometric method offers a simpler, faster, and more cost-effective alternative for
routine quality control assays.[1][2] Both methods, when properly validated, provide accurate
and reliable results.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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